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Cat. No.: B157337 Get Quote

An In-depth Technical Guide to 1-Heptanethiol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Heptanethiol, also known as heptyl mercaptan, is an organic sulfur compound with the

chemical formula C7H16S.[1][2] It is a colorless liquid characterized by a strong, unpleasant

odor.[1][3][4] This aliphatic thiol consists of a seven-carbon chain with a terminal thiol (-SH)

functional group.[1][5] Due to the reactivity of the thiol group, 1-heptanethiol serves as a

versatile intermediate in various chemical syntheses, including the manufacturing of

pharmaceuticals, dyes, and other specialty chemicals.[1][6][7] It also finds application in

materials science, such as in the production of synthetic rubber and as a corrosion inhibitor.[1]

Chemical Structure and Identifiers
The structure of 1-heptanethiol is a straight-chain heptyl group attached to a sulfhydryl group.

Chemical Name: 1-Heptanethiol

Synonyms: Heptyl mercaptan, n-Heptyl mercaptan, 1-Mercaptoheptane[1][2][8]

CAS Number: 1639-09-4[1][2]

EC Number: 216-678-8[9]
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Molecular Formula: C7H16S[1][2]

SMILES: CCCCCCCS[1][9][10]

InChI: 1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3[1][2][9]

InChIKey: VPIAKHNXCOTPAY-UHFFFAOYSA-N[1][2][9]

Physicochemical Properties
The physical and chemical properties of 1-heptanethiol are summarized in the tables below.

Physical Properties
Property Value Reference(s)

Molecular Weight 132.27 g/mol [2][9][10]

Appearance
Colorless liquid with a strong,

unpleasant odor
[1][3][4]

Melting Point -43 °C to -41.3 °C [1][3][9]

Boiling Point 173-177 °C [1][3][4][9]

Density 0.844 g/cm³ at 20 °C [3][4][9]

Vapor Pressure 1.5 hPa at 25 °C [9]

Solubility in Water 0.009 g/L (Insoluble) [1][3][9]

Refractive Index n20/D 1.4505 [4]

Flash Point 41 °C to 46 °C (closed cup) [4][9]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1639094&Units=SI&Mask=E
https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://cymitquimica.com/products/3B-H0029/1-heptanethiol/
https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1639094&Units=SI&Mask=E
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1639094&Units=SI&Mask=E
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://www.benchchem.com/product/b157337?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1639094&Units=SI&Mask=E
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://cymitquimica.com/products/3B-H0029/1-heptanethiol/
https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://cameochemicals.noaa.gov/chemical/25029
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4147664.htm
https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://cameochemicals.noaa.gov/chemical/25029
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://cameochemicals.noaa.gov/chemical/25029
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4147664.htm
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://cameochemicals.noaa.gov/chemical/25029
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4147664.htm
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://wap.guidechem.com/encyclopedia/1-heptanethiol-dic9101.html
https://cameochemicals.noaa.gov/chemical/25029
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4147664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4147664.htm
https://www.sigmaaldrich.com/US/en/product/mm/841753
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Description Reference(s)

pKa 10.76 ± 0.25 (Predicted) [1]

Reactivity

Incompatible with strong

oxidizing agents, strong acids,

strong bases, and alkali

metals.

[1][3]

Decomposition

Emits toxic fumes of sulfur

oxides (SOx) when heated to

decomposition.

[1][3]

Combustibility

Flammable liquid. Vapors may

form explosive mixtures with

air.

[3][6][9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-heptanethiol.
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Spectroscopic Technique Key Features Reference(s)

Mass Spectrometry (MS)

Molecular Ion Peak (M+): m/z

= 132. Fragmentation pattern

consistent with an aliphatic

thiol.

[11]

Infrared Spectroscopy (IR)

S-H stretching vibration

typically observed around

2550 cm⁻¹. C-H stretching and

bending vibrations are also

present.

[12]

Nuclear Magnetic Resonance

(¹H NMR)

A triplet corresponding to the -

SH proton, multiplets for the

methylene (-CH₂-) protons,

and a triplet for the terminal

methyl (-CH₃) protons.

[13]

Nuclear Magnetic Resonance

(¹³C NMR)

Seven distinct signals

corresponding to the seven

carbon atoms in the heptyl

chain.

[14]

Experimental Protocols
Synthesis of 1-Heptanethiol
A common method for the synthesis of 1-heptanethiol is the reaction of 1-bromoheptane with

sodium hydrosulfide (NaSH).

Materials:

1-Bromoheptane

Sodium hydrosulfide (NaSH)

Ethanol (or other suitable solvent)
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Hydrochloric acid (HCl), dilute

Sodium sulfate (Na₂SO₄), anhydrous

Dichloromethane (CH₂Cl₂)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve sodium hydrosulfide in ethanol.

Add 1-bromoheptane to the solution dropwise with stirring.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitored by TLC or GC).

Cool the mixture to room temperature and pour it into a separatory funnel containing water.

Acidify the aqueous layer with dilute hydrochloric acid to protonate the thiolate.

Extract the product with dichloromethane.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent by rotary evaporation.

Purify the crude product by distillation under reduced pressure to obtain pure 1-
heptanethiol.
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Analytical Methods
5.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile compounds like

1-heptanethiol.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

Capillary column suitable for separating volatile sulfur compounds (e.g., DB-1 or equivalent).

Procedure:

Prepare a dilute solution of 1-heptanethiol in a suitable solvent (e.g., dichloromethane).

Inject a small volume (e.g., 1 µL) of the sample into the GC injector.

The sample is vaporized and carried by an inert gas (e.g., helium) through the capillary

column.

The components of the sample are separated based on their boiling points and interaction

with the stationary phase.

The separated components elute from the column and enter the mass spectrometer.

In the mass spectrometer, the molecules are ionized (e.g., by electron ionization), and the

resulting fragments are separated based on their mass-to-charge ratio.

The retention time from the chromatogram and the mass spectrum are used to identify and

quantify 1-heptanethiol.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 1-
heptanethiol.
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Synthesis Purification Analysis

1-Bromoheptane + NaSH
in Ethanol Reflux Reaction

Heat
Aqueous Workup

(Acidification & Extraction)
Drying of Organic Phase

(Anhydrous Na2SO4)
Solvent Removal

(Rotary Evaporation) Vacuum Distillation Pure 1-Heptanethiol Characterization
(GC-MS, NMR, IR)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1-heptanethiol.

Safety and Handling
1-Heptanethiol is a flammable and toxic substance that requires careful handling.

Health Hazards: It is irritating to the eyes, skin, and respiratory system.[3][6][15] Inhalation

can cause symptoms such as headache, dizziness, nausea, and drowsiness.[3][6][15]

Fire Hazards: 1-Heptanethiol is a flammable liquid.[3][9] Its vapors can form explosive

mixtures with air and may travel to an ignition source and flash back.[3][6] Suitable

extinguishing media include dry chemical, CO₂, or alcohol-resistant foam.[3][6]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[3][16] If ventilation is inadequate, use a NIOSH-approved respirator.[16]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as oxidizing agents, strong acids, and bases.[1][16][17] Keep containers tightly closed and

away from heat, sparks, and open flames.[9][16]

Spill and Disposal: In case of a spill, eliminate all ignition sources and use non-sparking

tools.[3] Absorb the spill with an inert material and dispose of it as hazardous waste in

accordance with local regulations.[16]

Reactivity Profile
1-Heptanethiol exhibits reactivity typical of aliphatic thiols.
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Oxidation: The thiol group can be oxidized to form a disulfide (diheptyl disulfide). Stronger

oxidizing agents can lead to the formation of sulfonic acids.

Acid-Base Reactions: As a weak acid, 1-heptanethiol reacts with strong bases to form the

corresponding thiolate salt.

Nucleophilic Reactions: The thiolate anion is a potent nucleophile and can participate in

various nucleophilic substitution and addition reactions, which is a cornerstone of its utility in

organic synthesis.[7]

Reaction with Heavy Metals: Thiols have a high affinity for heavy metals, forming stable

mercaptides.

Incompatibilities: It reacts violently with powerful oxidizing agents.[1][3] Contact with strong

acids or bases can also lead to vigorous reactions.[1][3] It can react with water, steam, or

acids to produce toxic and flammable vapors.[1]

Toxicological Information
Acute Toxicity: The intraperitoneal LD50 in mice is reported as 200 mg/kg.[1] It is considered

toxic by inhalation.[1]

Routes of Exposure: The primary routes of exposure are inhalation, ingestion, and skin or

eye contact.[3][15]

Target Organs: The primary target organs are the eyes, skin, respiratory system, central

nervous system, and blood.[3][15]

Conclusion
1-Heptanethiol is a valuable chemical intermediate with a well-defined set of physical,

chemical, and toxicological properties. Its utility in organic synthesis is primarily derived from

the reactivity of its thiol functional group. Due to its hazardous nature, strict adherence to safety

protocols during its handling, storage, and disposal is imperative. The information provided in

this guide serves as a comprehensive resource for professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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